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Fukuoka, Japan - Medmain Inc. is a Japanese health-tech startup at the forefront of the digital
pathology revolution.[1][2] The company is dedicated to addressing the global shortage of
pathologists and improving the efficiency and accuracy of pathological diagnoses through its
Al-powered cloud platform, PidPort.[1][3] This technical guide provides an in-depth analysis of
Medmain's core technologies, experimental methodologies, and the role of its solutions in
advancing drug development and scientific research.

The PidPort Platform: An Overview

PidPort is a comprehensive digital pathology platform designed to streamline the pathology
workflow.[1][3] Its core functionalities can be categorized into three main pillars:

o Cloud-Based Storage and Management: PidPort offers secure cloud storage for digitized
whole slide images (WSIs), eliminating the need for physical slide archives and enabling
easy access and sharing of pathological data.[3][4] This feature is crucial for facilitating
remote collaboration, telepathology, and the creation of large-scale databases for research.
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o Telepathology and Collaboration: The platform provides a high-speed WSI viewer, enabling
pathologists and researchers to remotely view, annotate, and share cases for consultations,
conferences, and educational purposes.[3] This is particularly beneficial in addressing the
geographical disparity of pathology expertise.

o Al-Powered Image Analysis: The cornerstone of PidPort is its suite of proprietary artificial
intelligence models designed to assist in the screening and classification of various cancers.
[1][4][5] These deep learning algorithms provide highly accurate and instantaneous analysis
of tissues and cells, aiming to reduce the workload of pathologists and enhance diagnostic
precision.[5]

Core Technology: Deep Learning in Pathological
Image Analysis

Medmain's Al capabilities are built upon a foundation of deep learning, primarily utilizing
Convolutional Neural Networks (CNNs). The company has published several research papers
detailing their methodologies, which often involve a combination of transfer learning and
weakly-supervised learning.

Transfer Learning: This approach leverages pre-trained CNN architectures, such as
EfficientNet, which have been trained on massive datasets like ImageNet.[6] By fine-tuning
these models on specific pathology datasets, Medmain can achieve high performance with
faster convergence, even with limited annotated medical images.[6]

Weakly-Supervised Learning: A significant challenge in computational pathology is the need for
vast amounts of meticulously annotated data. To overcome this, Medmain employs weakly-
supervised learning techniques. This method allows the Al model to be trained on WSIs with
only slide-level labels (e.g., "cancer” or "no cancer"), without requiring precise annotations of
cancerous regions. This dramatically reduces the annotation burden on pathologists and
enables the use of larger datasets.

The general workflow for Medmain's Al model development can be visualized as follows:
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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